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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878

This guide provides a comprehensive overview of the spectroscopic data for 1-chloro-3-
methoxypropane, tailored for researchers, scientists, and professionals in drug development.
The document presents nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and
mass spectrometry (MS) data in a structured format, alongside detailed experimental protocols.

Molecular Structure and Properties

1-Chloro-3-methoxypropane (CAS No: 36215-07-3) is a halogenated ether with the chemical
formula C4H9CIO.[1][2][3] Its molecular weight is 108.57 g/mol .[1][2][3][4]
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Molecular Structure of 1-Chloro-3-methoxypropane
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NMR Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of 1-Chloro-3-methoxypropane:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029878#spectroscopic-data-for-1-chloro-3-
methoxypropane-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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